Cas no 42274-61-3 ((2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)-propyl 4-methylbenzenesulfonate)

(2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)-propyl 4-methylbenzenesulfonate is a chiral sulfonate ester derivative commonly employed as an intermediate in organic synthesis. Its key advantages include the presence of a tetrahydro-2H-pyranyl (THP) protecting group, which enhances stability and selectivity in stereospecific reactions. The (2S)-configuration ensures high enantiopurity, making it valuable for asymmetric synthesis. The tosylate moiety serves as an excellent leaving group, facilitating nucleophilic substitution reactions. This compound is particularly useful in the preparation of complex chiral molecules, such as pharmaceuticals and fine chemicals, where precise stereocontrol is critical. Its well-defined structure and reactivity profile make it a reliable choice for advanced synthetic applications.

(2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)-propyl 4-methylbenzenesulfonate structure

42274-61-3 structure

Product Name:(2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)-propyl 4-methylbenzenesulfonate

CAS No:42274-61-3

MF:C₁₅H₂₂O₅S

MW:314.397183895111

CID:839439

PubChem ID:11723166

Update Time:2025-06-06

(2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)-propyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

- 1-Propanol, 2-[(tetrahydro-2H-pyran-2-yl)oxy]-, 4-methylbenzenesulfonate, (2S)-
- (2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)-propyl 4-methylbenzenesulfonate
- (2S)-2-[(tetrahydro-2H-pyran-2-yl)oxy]-1-Propanol 4-methylbenzenesulfonate
- (2 S)2-(2'-tetrahydropyranyl
- (2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)propyl 4-methylbenzenesulfonate
- (2S)-2-(2'-tetrahydropyranyloxy)-1-(p-toluenesulfonyloxy)-propane
- (2S)--2-(tetrahydro-2H-pyran-2-yloxy)propyl 4-methylbenzenesulfonate
- AK102581
- ANW-61996
- CTK8B9090
- (2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)propyl4-methylbenzenesulfonate
- SCHEMBL3641089
- DTXSID50471145
- (2S)-2-(tetrahydro-2H-pyran-2-yloxy)propyl 4-methylbenzenesulfonate
- 42274-61-3
- (2S)-2-[(Oxan-2-yl)oxy]propyl 4-methylbenzene-1-sulfonate
- CIRBILLHZJTIAZ-CFMCSPIPSA-N
- AKOS016004987
- [(2S)-2-(oxan-2-yloxy)propyl] 4-methylbenzenesulfonate
- MDL： MFCD17011842
- Inchi： 1S/C15H22O5S/c1-12-6-8-14(9-7-12)21(16,17)19-11-13(2)20-15-5-3-4-10-18-15/h6-9,13,15H,3-5,10-11H2,1-2H3
- InChI Key： CIRBILLHZJTIAZ-UHFFFAOYSA-N
- SMILES： CC(OC1OCCCC1)COS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

Exact Mass: 314.11879497g/mol
Monoisotopic Mass: 314.11879497g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 395
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 70.2Å²

(2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)-propyl 4-methylbenzenesulfonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM125269-1g	(2S)-2-((tetrahydro-2H-pyran-2-yl)oxy)propyl 4-methylbenzenesulfonate	42274-61-3	95%	1g	$333	2021-08-05
TRC	S073420-50mg	(2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)-propyl 4-methylbenzenesulfonate	42274-61-3		50mg	$ 240.00	2022-06-03
TRC	S073420-100mg	(2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)-propyl 4-methylbenzenesulfonate	42274-61-3		100mg	$ 395.00	2022-06-03
Chemenu	CM125269-1g	(2S)-2-((tetrahydro-2H-pyran-2-yl)oxy)propyl 4-methylbenzenesulfonate	42274-61-3	95%	1g	$***	2023-05-30
Alichem	A019089318-1g	(2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)propyl 4-methylbenzenesulfonate	42274-61-3	95%	1g	$400.00	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1670413-1g	(2S)-2-((tetrahydro-2H-pyran-2-yl)oxy)propyl 4-methylbenzenesulfonate	42274-61-3	98%	1g	￥3024.00	2024-05-14